Cas no 1556221-46-5 (4-{imidazo1,2-apyridin-2-yl}butanoic acid)

4-{Imidazo[1,2-a]pyridin-2-yl}butanoic acid is a heterocyclic carboxylic acid derivative featuring an imidazopyridine core linked to a butanoic acid moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The imidazopyridine scaffold is known for its pharmacological relevance, often contributing to binding affinity and metabolic stability in drug candidates. The butanoic acid side chain enhances solubility and provides a functional handle for further derivatization. Its structural features make it suitable for applications in developing kinase inhibitors, GPCR modulators, and other therapeutic agents. The compound is typically characterized by HPLC, NMR, and mass spectrometry to ensure high purity and consistency.
4-{imidazo1,2-apyridin-2-yl}butanoic acid structure
1556221-46-5 structure
Product Name:4-{imidazo1,2-apyridin-2-yl}butanoic acid
CAS No:1556221-46-5
MF:C11H12N2O2
MW:204.225182533264
CID:5915036
PubChem ID:83881851
Update Time:2025-05-20

4-{imidazo1,2-apyridin-2-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{imidazo1,2-apyridin-2-yl}butanoic acid
    • 4-{imidazo[1,2-a]pyridin-2-yl}butanoic acid
    • EN300-1772900
    • 1556221-46-5
    • Inchi: 1S/C11H12N2O2/c14-11(15)6-3-4-9-8-13-7-2-1-5-10(13)12-9/h1-2,5,7-8H,3-4,6H2,(H,14,15)
    • InChI Key: UHPXGELDEBSMRT-UHFFFAOYSA-N
    • SMILES: OC(CCCC1=CN2C=CC=CC2=N1)=O

Computed Properties

  • Exact Mass: 204.089877630g/mol
  • Monoisotopic Mass: 204.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 54.6Ų

4-{imidazo1,2-apyridin-2-yl}butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1772900-0.05g
4-{imidazo[1,2-a]pyridin-2-yl}butanoic acid
1556221-46-5
0.05g
$1080.0 2023-09-20
Enamine
EN300-1772900-0.1g
4-{imidazo[1,2-a]pyridin-2-yl}butanoic acid
1556221-46-5
0.1g
$1131.0 2023-09-20
Enamine
EN300-1772900-0.25g
4-{imidazo[1,2-a]pyridin-2-yl}butanoic acid
1556221-46-5
0.25g
$1183.0 2023-09-20
Enamine
EN300-1772900-0.5g
4-{imidazo[1,2-a]pyridin-2-yl}butanoic acid
1556221-46-5
0.5g
$1234.0 2023-09-20
Enamine
EN300-1772900-1.0g
4-{imidazo[1,2-a]pyridin-2-yl}butanoic acid
1556221-46-5
1g
$1286.0 2023-05-23
Enamine
EN300-1772900-2.5g
4-{imidazo[1,2-a]pyridin-2-yl}butanoic acid
1556221-46-5
2.5g
$2520.0 2023-09-20
Enamine
EN300-1772900-5.0g
4-{imidazo[1,2-a]pyridin-2-yl}butanoic acid
1556221-46-5
5g
$3728.0 2023-05-23
Enamine
EN300-1772900-10.0g
4-{imidazo[1,2-a]pyridin-2-yl}butanoic acid
1556221-46-5
10g
$5528.0 2023-05-23
Enamine
EN300-1772900-1g
4-{imidazo[1,2-a]pyridin-2-yl}butanoic acid
1556221-46-5
1g
$1286.0 2023-09-20
Enamine
EN300-1772900-5g
4-{imidazo[1,2-a]pyridin-2-yl}butanoic acid
1556221-46-5
5g
$3728.0 2023-09-20

Additional information on 4-{imidazo1,2-apyridin-2-yl}butanoic acid

Introduction to 4-{imidazo1,2-apyridin-2-yl}butanoic acid (CAS No. 1556221-46-5)

4-{imidazo1,2-apyridin-2-yl}butanoic acid, identified by its Chemical Abstracts Service (CAS) number 1556221-46-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This molecule, featuring a unique imidazo[1,2-a]pyridine core fused with a butanoic acid side chain, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and molecular biology applications.

The structural architecture of 4-{imidazo1,2-apyridin-2-yl}butanoic acid positions it as a versatile scaffold for medicinal chemistry interventions. The presence of both the imidazo[1,2-a]pyridine and pyridine moieties provides multiple hydrogen bonding sites and potential interactions with biological targets, such as enzymes and receptors. This dual functionality has been leveraged in the design of molecules with enhanced binding affinity and selectivity, which are critical for therapeutic efficacy.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. The imidazo[1,2-a]pyridine scaffold, in particular, has been extensively studied for its role in modulating various cellular pathways. Studies have demonstrated its potential in inhibiting kinases, targeting viral infections, and even influencing immune responses. The incorporation of a butanoic acid moiety into this framework not only enhances solubility but also introduces additional pharmacophoric features that can be fine-tuned for specific biological outcomes.

One of the most compelling aspects of 4-{imidazo1,2-apyridin-2-yl}butanoic acid is its utility as a building block in the synthesis of more complex derivatives. Researchers have utilized this compound to develop novel inhibitors targeting diseases such as cancer and inflammatory disorders. For instance, derivatives of this molecule have shown promise in disrupting signaling pathways involved in tumor growth and progression. The ability to modify the butanoic acid side chain allows for the introduction of various functional groups, enabling the creation of molecules with tailored pharmacokinetic properties.

The synthesis of 4-{imidazo1,2-apyridin-2-yl}butanoic acid typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations, are often employed to construct the imidazo[1,2-a]pyridine core. These synthetic strategies ensure high yields and purity, which are essential for subsequent biological evaluations.

From a computational chemistry perspective, 4-{imidazo1,2-apyridin-2-yl}butanoic acid has been subjected to extensive molecular modeling studies to elucidate its binding interactions with potential targets. These studies have provided insights into the compound's binding mode and have guided the optimization of its structure for improved potency. The integration of machine learning algorithms has further accelerated the process by predicting favorable molecular descriptors that enhance drug-like properties.

The pharmacological profile of 4-{imidazo1,2-apyridin-2-yl}butanoic acid has been evaluated through both in vitro and in vivo experiments. In vitro assays have revealed notable activity against various enzymes and receptors relevant to human health. For example, preliminary studies have indicated inhibitory effects on cyclin-dependent kinases (CDKs), which are known regulators of cell cycle progression. Additionally, the compound has demonstrated interactions with bacterial enzymes involved in DNA replication, suggesting potential applications in antimicrobial therapies.

In vivo studies have provided complementary data on the compound's efficacy and safety profiles. Animal models have been employed to assess its ability to modulate disease-related pathways without significant off-target effects. These studies have laid the groundwork for further clinical investigations aimed at validating its therapeutic potential in human populations.

The future direction of research involving 4-{imidazo1,2-apyridin-2-yl}butanoic acid is likely to focus on expanding its applications across multiple therapeutic areas. Innovations in drug delivery systems may enhance its bioavailability and target specificity, while structural modifications could improve its metabolic stability and duration of action. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive these advancements forward.

As our understanding of molecular interactions continues to evolve, compounds like 4-{imidazo1,2-apyridin-2-yl}butanoic acid will play an increasingly pivotal role in shaping the future of medicine. Their unique structural features offer a rich foundation for innovation, promising new treatments for some of the most challenging diseases faced by humanity today.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD